11H-Benzo[a]fluorene
11H-Benzo[a]fluorene
Benzo[a]fluorene is a member of fluorenes.
Brand Name:
Vulcanchem
CAS No.:
238-84-6
VCID:
VC0165204
InChI:
InChI=1S/C17H12/c1-3-7-14-12(5-1)9-10-16-15-8-4-2-6-13(15)11-17(14)16/h1-10H,11H2
SMILES:
C1C2=CC=CC=C2C3=C1C4=CC=CC=C4C=C3
Molecular Formula:
C17H12
Molecular Weight:
216.28 g/mol
11H-Benzo[a]fluorene
CAS No.: 238-84-6
Reference Standards
VCID: VC0165204
Molecular Formula: C17H12
Molecular Weight: 216.28 g/mol
![11H-Benzo[a]fluorene - 238-84-6](/images/no_structure.jpg)
| CAS No. | 238-84-6 |
|---|---|
| Product Name | 11H-Benzo[a]fluorene |
| Molecular Formula | C17H12 |
| Molecular Weight | 216.28 g/mol |
| IUPAC Name | 11H-benzo[a]fluorene |
| Standard InChI | InChI=1S/C17H12/c1-3-7-14-12(5-1)9-10-16-15-8-4-2-6-13(15)11-17(14)16/h1-10H,11H2 |
| Standard InChIKey | HKMTVMBEALTRRR-UHFFFAOYSA-N |
| SMILES | C1C2=CC=CC=C2C3=C1C4=CC=CC=C4C=C3 |
| Canonical SMILES | C1C2=CC=CC=C2C3=C1C4=CC=CC=C4C=C3 |
| Boiling Point | 405.0 °C 405 °C 399 °C |
| Colorform | White or off-white powder Platelets from acetone or acetic acid Colorless plate like crystals Beige powder[Sigma-Aldrich; Product Information for 11H-Benzo |
| Melting Point | 189.5 °C 189.6 °C 189 °C |
| Physical Description | COLOURLESS PLATE-LIKE CRYSTALS. |
| Description | Benzo[a]fluorene is a member of fluorenes. |
| Shelf Life | Stable under recommended storage conditions.[Sigma-Aldrich; Safety Data Sheet for 11H-Benzo |
| Solubility | 2.10e-07 M In water, 0.045 mg/L at 25 °C Slightly soluble in ethanol; soluble in ether, benzene, chloroform Solubility in water: very poo |
| Synonyms | 1,2-benzofluorene 11H-benzo(a)fluorene alpha-naphthofluorene benzo(a)fluorene chrysofluorene |
| Vapor Pressure | 2.43e-07 mmHg 2.43X10-7 mm Hg at 25 °C |
| PubChem Compound | 9195 |
| Last Modified | Nov 11 2021 |
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